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Compound of Interest

Compound Name: 4-ethylhexanal

Cat. No.: B6588603

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Ethylhexanal is a branched-chain aliphatic aldehyde that is classified as a volatile organic
compound (VOC). VOCs are organic chemicals that have a high vapor pressure at ordinary
room temperature, causing them to be released as gases from certain solids or liquids.[1] The
presence of VOCs in indoor environments is a significant concern due to their potential adverse
health effects.[1] This technical guide provides a comprehensive overview of 4-ethylhexanal,
focusing on its physicochemical properties, analytical methodologies for its detection, its
biological impact as a VOC, and its environmental fate. This document is intended for
researchers, scientists, and drug development professionals who may encounter this
compound in their work.

Physicochemical Properties of 4-Ethylhexanal

A thorough understanding of the physicochemical properties of 4-ethylhexanal is essential for
developing analytical methods and for assessing its environmental transport and fate. The key
properties of 4-ethylhexanal are summarized in the table below.
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Property Value Reference(s)
Chemical Formula CsH160 [2]

Molecular Weight 128.21 g/mol [2]

CAS Number 75718-13-7 2]
Appearance Colorless liquid

Boiling Point 163 °C at 760 mmHg [2]

Density 0.809 g/cm?3 [2]

Flash Point 46.2 °C [2]

Vapor Pressure 2.11 mmHg at 25 °C [2]

o Limited (by analogy to 2-
Solubility in Water
ethylhexanol)

Miscible with most organic
Solubility in Organic Solvents solvents (by analogy to 2-

ethylhexanol)

Analytical Methodologies: Detection and
Quantification

Gas chromatography-mass spectrometry (GC-MS) is the most widely used and effective
technique for the identification and quantification of 4-ethylhexanal in various matrices due to
its high sensitivity and selectivity for volatile compounds.

Experimental Protocol: Headspace GC-MS for Air and
Liquid Samples

This protocol is suitable for the analysis of 4-ethylhexanal in air samples (e.g., indoor air) and
liquid matrices.

3.1.1 Sample Preparation
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e Air Samples (Active Sampling): Draw a known volume of air through a sorbent tube (e.qg.,
Tenax® TA) using a calibrated air sampling pump. The sorbent tube is then thermally
desorbed into the GC-MS system.

o Air Samples (Passive Sampling): Expose a passive sampler containing a suitable sorbent to
the air for a predetermined period. The analytes are then solvent extracted or thermally
desorbed.

e Liquid Samples (Headspace Analysis): Place a known volume or weight of the liquid sample
into a headspace vial. For aqueous samples, addition of salt (salting out) can improve the
partitioning of 4-ethylhexanal into the headspace. Seal the vial and incubate at a controlled
temperature (e.g., 60-80 °C) to allow volatile compounds to equilibrate into the headspace
gas. A sample of the headspace is then injected into the GC-MS.

3.1.2 GC-MS Parameters
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Parameter Recommended Setting
A non-polar or mid-polar capillary column, such
GC Column as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d. x

0.25 pm film thickness).

Injection Mode

Splitless or split, depending on the expected

concentration.

Injector Temperature

250 °C

Oven Temperature Program

Initial temperature: 40 °C, hold for 2 minutes.
Ramp to 250 °C at 10 °C/min. Hold at 250 °C for

5 minutes.

Carrier Gas

Helium at a constant flow rate of 1.0-1.5

mL/min.

Mass Spectrometer

lonization Mode

Electron lonization (El) at 70 eV.

Acquisition Mode

Full scan mode (e.g., m/z 40-300) for
identification and Selected lon Monitoring (SIM)

for quantification.

Transfer Line Temperature

280 °C

lon Source Temperature

230 °C

3.1.3 Expected Mass Spectrum and Fragmentation

While a publicly available, verified mass spectrum for 4-ethylhexanal is not readily accessible,
the expected fragmentation pattern can be predicted based on the principles of mass
spectrometry for aliphatic aldehydes. The molecular ion peak (M+) at m/z 128 may be weak or
absent. Key fragmentation pathways include:

o a-Cleavage: Loss of an ethyl group ([M-29]*) or a propyl group ([M-43]*) from the carbon
adjacent to the carbonyl group.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b6588603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6588603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o McLafferty Rearrangement: For aldehydes with a y-hydrogen, this rearrangement leads to
the formation of a characteristic ion. For 4-ethylhexanal, this would result in a fragment at
m/z 72.

o Other Fragments: Common fragments for aliphatic aldehydes include ions at m/z 44 and 57.

For quantification in SIM mode, characteristic and abundant fragment ions should be selected.

Experimental Workflow Diagram
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Figure 1. General workflow for the analysis of 4-ethylhexanal by GC-MS.

Biological Impact of 4-Ethylhexanal as a VOC

As a volatile organic compound, 4-ethylhexanal can be present in indoor air and may pose
health risks upon inhalation. The primary health concerns associated with aliphatic aldehydes

are irritation to the respiratory tract, eyes, and skin.[3]

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
the following hazard statements for 4-ethylhexanal:[3]
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Hazard Code Hazard Statement

H226 Flammable liquid and vapor
H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Mechanism of Toxicity: Protein Adduct Formation

Saturated aliphatic aldehydes, such as 4-ethylhexanal, are classified as "hard" electrophiles.
Their toxicity is primarily mediated through their reaction with "hard" biological nucleophiles.
The most prominent targets are the primary amino groups of lysine residues in proteins.[4] The
reaction proceeds via the formation of a Schiff base, which can lead to protein cross-linking and
altered protein function.[5] This modification of proteins can disrupt cellular processes and

contribute to the observed irritant effects.

Signaling Pathway of Protein Modification
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Figure 2. Signaling pathway of protein modification by 4-ethylhexanal.

Environmental Fate and Transport

The environmental fate of 4-ethylhexanal is governed by its physicochemical properties and its

susceptibility to biological and chemical degradation processes.

Environmental Distribution

Due to its moderate vapor pressure, 4-ethylhexanal is expected to partition into the
atmosphere from terrestrial and aquatic environments. Its limited water solubility suggests that
it will not persist in aquatic systems and is likely to volatilize.
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Biodegradation

Branched-chain alkanals are subject to microbial degradation in the environment. The primary
pathway for the aerobic biodegradation of aliphatic hydrocarbons involves the following steps:

[1]6]

o Oxidation to an Alcohol: The alkane is first oxidized to the corresponding alcohol by
monooxygenase enzymes.

o Oxidation to an Aldehyde: The alcohol is then further oxidized to an aldehyde by alcohol
dehydrogenases.

o Oxidation to a Carboxylic Acid: The aldehyde, in this case, 4-ethylhexanal, is oxidized to its
corresponding carboxylic acid, 4-ethylhexanoic acid, by aldehyde dehydrogenases.

o [(-Oxidation: The resulting carboxylic acid can then enter the [3-oxidation pathway, where it is
broken down to produce acetyl-CoA, which can be utilized by the microorganism for energy
and biosynthesis.

The presence of branching in the carbon chain may influence the rate of biodegradation
compared to linear alkanals.[1]

Conclusion

4-Ethylhexanal is a volatile organic compound with the potential to impact indoor air quality
and human health. Its primary health effects are related to its irritant properties, which are likely
mediated by the formation of protein adducts. The analysis of 4-ethylhexanal is reliably
achieved through GC-MS. While specific data on the environmental concentrations and
biological effects of 4-ethylhexanal are limited, understanding its properties and those of
related aliphatic aldehydes provides a strong foundation for its assessment and management
in relevant scientific and industrial settings. Further research is warranted to better quantify its
presence in various environments and to elucidate the specific cellular responses to its
exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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